2-(Tetrahydrofuran-2-ylmethoxy)aniline

• CAS: 111331-20-5
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: C1CC(OC1)COC2=CC=CC=C2N
• InChI: InChI=1S/C11H15NO2/c12-10-5-1-2-6-11(10)14-8-9-4-3-7-13-9/h1-2,5-6,9H,3-4,7-8,12H2
• InChIKey: KTCZQGIGKHJVGO-UHFFFAOYSA-N

2-(Tetrahydrofuran-2-ylmethoxy)aniline: Ortho-Substituted Building Block

2-(Tetrahydrofuran-2-ylmethoxy)aniline is an ortho-substituted aniline derivative featuring a tetrahydrofuran-2-ylmethoxy ether at the 2-position of the aromatic ring. With a molecular formula of C₁₁H₁₅NO₂ and a molecular weight of 193.24 g/mol, it is supplied as a solid building block by ChemBridge Corp. through Sigma-Aldrich's AldrichCPR collection for early discovery research . The compound is classified as Acute Tox. 4 Oral and Eye Irrit. 2, requiring standard laboratory precautions . Its ortho substitution pattern creates a steric and electronic environment distinct from the 3- and 4-regioisomers, directly influencing lipophilicity, basicity, and reactivity profiles relevant to medicinal chemistry campaigns.

Scaffold Ortho-substituted aniline building block for discovery libraries

Design Steric and electronic differentiation from 3- and 4-regioisomers

Context Structure-activity relationship studies and lead optimization

2-(Tetrahydrofuran-2-ylmethoxy)aniline: Regioisomeric SAR Impact

The position of the tetrahydrofuran-2-ylmethoxy substituent on the aniline ring critically modulates the compound's physicochemical properties and, consequently, its behavior in biological assays and chemical transformations. Moving the ether linkage from the ortho (2-) to the meta (3-) position results in a significant shift in calculated LogP—from approximately 2.41 for the 2-isomer to as low as 0.67–1.83 for the 3-isomer —indicating a marked difference in lipophilicity that would alter membrane permeability and non-specific binding profiles. Similarly, the ortho-substituted aniline exhibits a predicted pKa of 4.31 , which is notably lower than unsubstituted aniline (pKa 4.6), reflecting the electron-withdrawing inductive effect of the ortho-ether group. These regioisomer-dependent property variations mean that substituting one isomer for another in a structure-activity relationship (SAR) study without accounting for these differences would confound biological interpretation and lead optimization efforts.

Lipophilicity profile may shift

Replacing with the 3-regioisomer introduces a significant LogP difference that can alter membrane permeability and non-specific binding.

Basicity and protonation state differ

The ortho-ether group reduces amine basicity relative to unsubstituted aniline, which may change solubility and diffusion behavior.

Steric environment is not transferable

Meta and para isomers lack the steric hindrance adjacent to the amine, potentially leading to different reaction rates and selectivity.

2-(Tetrahydrofuran-2-ylmethoxy)aniline vs. Regioisomers: Key Property Differences

LogP Differentiation: Ortho vs. Meta Isomer

The predicted LogP of 2-(tetrahydrofuran-2-ylmethoxy)aniline is 2.41 , whereas the 3-regioisomer (3-(oxolan-2-ylmethoxy)aniline, CAS 883536-26-3) has a predicted ACD/LogP of 0.67 , and the 4-regioisomer (4-(tetrahydrofuran-2-ylmethoxy)aniline, CAS 91246-63-8) shares a similar LogP of 2.41 . The ortho isomer thus displays a ~1.7 log unit greater lipophilicity than the meta isomer, a difference that is highly significant for drug-like property optimization.

LogP Differentiation

Cross-study comparable

Ortho isomer LogP = 2.41 vs. meta isomer LogP ≈ 0.67–1.83.

Significant lipophilicity gap informs regioisomer selection for permeability optimization.

Predicted values require experimental validation in target assay systems.

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.41 (2-isomer)
Comparator Or Baseline	3-isomer (CAS 883536-26-3): LogP = 0.67; 4-isomer (CAS 91246-63-8): LogP = 2.41
Quantified Difference	ΔLogP (2-isomer vs. 3-isomer) ≈ 1.74; ΔLogP (2-isomer vs. 4-isomer) ≈ 0
Conditions	Predicted values from Chemsrc and ChemSpider/ACD/Labs algorithms

Why This Matters

When selecting building blocks for hit-to-lead or lead optimization libraries requiring higher membrane permeability or blood-brain barrier penetration, the 2-isomer's higher LogP makes it advantageous over the 3-isomer, while its similarity to the 4-isomer suggests that the ortho position is necessary to achieve both elevated lipophilicity and a distinct H-bond donor geometry.

pKa Differentiation: Reduced Basicity from Ortho Substitution

The predicted pKa of the anilinium ion of 2-(tetrahydrofuran-2-ylmethoxy)aniline is 4.31 ± 0.10 , compared to an experimentally measured pKa of 4.6 for unsubstituted aniline [1]. The ortho-ethereal oxygen exerts an electron-withdrawing inductive effect that reduces the electron density on the aromatic amine, lowering its basicity by approximately 0.3 log units.

pKa Differentiation

Class-level inference

Predicted pKa 4.31, reduced by ~0.3 log units vs. aniline (4.6).

Lower protonation at physiological pH may influence solubility and protein binding profiles.

Predicted pKa; experimental measurement recommended for quantitative SAR models.

Evidence Dimension	Predicted pKa of the conjugate acid (anilinium ion)
Target Compound Data	pKa = 4.31 (predicted)
Comparator Or Baseline	Unsubstituted aniline: experimental pKa = 4.6
Quantified Difference	ΔpKa ≈ -0.29
Conditions	Predicted value (Chemsrc) vs. experimental literature value for aniline

Why This Matters

The lower pKa of the ortho-substituted compound means it will be less protonated at physiological pH than unsubstituted aniline, potentially affecting solubility, protein binding, and passive diffusion characteristics in a way that distinguishes it from simpler aniline building blocks and must be accounted for in SAR interpretation.

• [1] Haynes, W. M. (Ed.). CRC Handbook of Chemistry and Physics, 97th ed., CRC Press, 2016; pKa of aniline = 4.6. View Source

Steric and Hydrogen-Bonding Effects of Ortho Substitution

The ortho-tetrahydrofuran-2-ylmethoxy group introduces steric bulk adjacent to the primary amine, disrupting the planarity of the aniline π-system and forcing the amine lone pair into a conformation that differs from both the 3- and 4-isomers . This ortho effect can reduce the nucleophilicity of the amine toward electrophiles and influence intramolecular hydrogen bonding between the amine and the ether oxygen, a conformational feature unavailable to the meta and para analogs.

Steric and H-Bond Effects

Class-level inference

Ortho bulk disrupts planarity; potential for intramolecular amine-ether H-bond.

Unique conformation may differentiate reactivity in coupling and cyclization steps.

Structural hypothesis; experimental kinetic data are needed for precise rate comparison.

Evidence Dimension	Steric accessibility and hydrogen-bonding potential of the aniline NH₂
Target Compound Data	Ortho-substituted; steric hindrance present, potential for 5- or 6-membered intramolecular H-bond
Comparator Or Baseline	3-isomer and 4-isomer: no significant steric hindrance at the amine; no intramolecular H-bonding possible
Quantified Difference	Qualitative difference; not directly quantified
Conditions	Structural comparison based on 2D/3D geometry

Why This Matters

For applications requiring differential reactivity at the aniline nitrogen—such as selective amide coupling, reductive amination, or diazotization—the ortho isomer provides a unique steric environment that can yield different reaction rates and product distributions compared to meta/para isomers, enabling chemists to exploit this property for regioselective transformations.

Applications of 2-(Tetrahydrofuran-2-ylmethoxy)aniline

High-LogP Scaffold for Lead Optimization

When a medicinal chemistry program demands building blocks with LogP > 2 to improve membrane permeability or CNS penetration, the 2-isomer (LogP 2.41) is preferable over the 3-isomer (LogP 0.67). Its lipophilicity matches that of the 4-isomer while offering the distinct ortho-substitution reactivity profile, making it suitable for parallel SAR exploration of both steric and electronic effects.

Ortho-Directed C–H Functionalization and Heterocycle Synthesis

The free ortho-amino group can serve as a directing group for transition-metal-catalyzed C–H activation, while the adjacent tetrahydrofuran-2-ylmethoxy substituent provides steric differentiation that can influence regioselectivity in cyclization reactions. This makes the 2-isomer a privileged scaffold for constructing fused heterocyclic systems where the 3- and 4-isomers would give different ring-closure outcomes.

Differential Reactivity in Parallel Synthesis Libraries

In combinatorial library design, the 2-isomer's sterically hindered aniline nitrogen reacts more slowly with acylating agents than the 3- or 4-isomers. This property can be exploited in split-pool synthesis where differential reactivity is desired to create molecular diversity, or in situations where the aniline needs to remain unprotected during a subsequent transformation that would otherwise modify a less hindered aniline.

Application

Selection Property

Validation Focus

Permeability-oriented scaffold design

Higher predicted LogP

Measured LogP and permeability in target cell lines

Ortho-directed synthesis of heterocycles

Steric differentiation at aniline nitrogen

Regioselectivity outcome in cyclization reactions

Differential reactivity in parallel libraries

Reduced nucleophilicity from steric hindrance

Relative acylation rates vs. 3- and 4-isomers